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Compound Name: Xanthine oxidoreductase-IN-1

Cat. No.: B12413800 Get Quote

In-Depth Technical Guide: Xanthine
Oxidoreductase-IN-1
For Researchers, Scientists, and Drug Development Professionals

Abstract
Xanthine oxidoreductase (XOR) is a critical enzyme in purine metabolism, catalyzing the

oxidation of hypoxanthine to xanthine and subsequently to uric acid. Dysregulation of XOR

activity is implicated in hyperuricemia, gout, and oxidative stress-related pathologies. This

document provides a comprehensive technical overview of a potent inhibitor, Xanthine
oxidoreductase-IN-1 (XOR-IN-1), also known by its chemical name 1-[3-cyano-4-(azocan-1-

yl)phenyl]-1H-imidazole-4-carboxylic acid. This guide details its chemical structure,

physicochemical and biological properties, and provides a generalized experimental protocol

for assessing its inhibitory activity against xanthine oxidoreductase.

Chemical Structure and Properties
Xanthine oxidoreductase-IN-1 is a non-purine analog inhibitor of xanthine oxidase. Its core

structure consists of a phenyl-imidazole carboxylic acid moiety with a cyano and an azocane

substituent on the phenyl ring.

Chemical Structure:
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(Structure based on SMILES notation)

Table 1: Physicochemical Properties of Xanthine Oxidoreductase-IN-1

Property Value Source

Molecular Formula C18H20N4O2
MedChemExpress,

ChemicalBook

Molecular Weight 324.38 g/mol MedChemExpress

CAS Number 2396612-00-1
MedChemExpress,

ChemicalBook

Appearance Solid (predicted) General chemical knowledge

Solubility Soluble in DMSO
General chemical knowledge

for similar compounds

pKa Not available -

LogP Not available -

Biological Activity
Xanthine oxidoreductase-IN-1 is a potent inhibitor of xanthine oxidoreductase. The primary

reported biological activity is its ability to reduce the enzymatic conversion of xanthine to uric

acid.

Table 2: In Vitro Activity of Xanthine Oxidoreductase-IN-1

Parameter Value Species Source

IC50 7.0 nM Not Specified MedChemExpress

Mechanism of Action
Xanthine oxidoreductase (XOR) is a complex molybdoflavoprotein that exists in two

interconvertible forms: xanthine dehydrogenase (XDH) and xanthine oxidase (XO). Both forms

catalyze the final two steps of purine catabolism. In this pathway, hypoxanthine is converted to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12413800?utm_src=pdf-body
https://www.benchchem.com/product/b12413800?utm_src=pdf-body
https://www.benchchem.com/product/b12413800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


xanthine, and xanthine is further oxidized to uric acid. During this process, reactive oxygen

species (ROS) such as superoxide and hydrogen peroxide are generated, contributing to

oxidative stress. Xanthine oxidoreductase-IN-1 acts as an inhibitor of this enzymatic activity,

thereby reducing the production of both uric acid and ROS.
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Preparation

Assay

Data Analysis

Prepare Reagents:
- Xanthine Oxidase

- Xanthine (Substrate)
- XOR-IN-1 (Test Compound)

- Buffer

Create Dilution Series
of XOR-IN-1

Set up 96-well Plate:
- Buffer

- XOR-IN-1 dilutions
- Xanthine Oxidase

Pre-incubate

Initiate Reaction with Xanthine

Measure Absorbance at 295 nm

Calculate Reaction Rates

Calculate % Inhibition

Plot Dose-Response Curve
and Determine IC50
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To cite this document: BenchChem. ["Xanthine oxidoreductase-IN-1 chemical structure and
properties"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413800#xanthine-oxidoreductase-in-1-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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